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Compound of Interest

Compound Name: (1S,2S,3R)-DT-061

Cat. No.: B15575927 Get Quote

Introduction
DT-061, also known as SMAP, is a potent, orally bioavailable small molecule activator of

Protein Phosphatase 2A (PP2A).[1][2][3] PP2A is a critical serine/threonine phosphatase that

functions as a tumor suppressor in various signaling pathways.[4] Dysregulation of PP2A is

implicated in the development and progression of several cancers. DT-061 has been shown to

reactivate PP2A, leading to anti-tumor effects, particularly in KRAS-mutant and MYC-driven

cancers.[2][3][4] This document provides detailed protocols for the preparation of DT-061 stock

solutions using dimethyl sulfoxide (DMSO) for research applications.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of DT-061.
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Property Value Reference

IUPAC Name

N-((1R,2R,3S)-2-hydroxy-3-

(10H-phenoxazin-10-

yl)cyclohexyl)-4-

(trifluoromethoxy)benzenesulfo

namide

[2]

Synonyms DT061, SMAP [2]

CAS Number 1809427-19-7 [1][2][3]

Molecular Formula C₂₅H₂₃F₃N₂O₅S [1][2][3]

Molecular Weight 520.52 g/mol [1][2][3][5]

Appearance Solid powder [2]

Purity >98% (lot-specific) [2]

Solubility in DMSO 100 mg/mL (192.11 mM) [1][5]

Storage of Solid
-20°C for long term (months to

years)
[2]

Stock Solution Storage
-20°C for 1 month, -80°C for 6

months
[6][7]

Experimental Protocols
Materials and Equipment

DT-061 solid powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
DT-061 is for research use only and not for human or veterinary use.[2][3]

Handle DT-061 powder in a well-ventilated area or a chemical fume hood.

DMSO is a potent solvent that can facilitate the absorption of substances through the skin.

Avoid direct contact with skin and eyes.

Wear appropriate PPE at all times.

Consult the Material Safety Data Sheet (MSDS) for DT-061 and DMSO for complete safety

information.

Protocol for Preparing a 10 mM DT-061 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of DT-061 in DMSO.

3.1. Calculation of Mass

To prepare a desired volume of a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x Molecular Weight (520.52 g/mol ) / 1000

Example Calculation for 1 mL of 10 mM Stock Solution:

Mass (mg) = 1 mL x 10 mmol/L x 520.52 g/mol / 1000 = 5.2052 mg

3.2. Step-by-Step Procedure

Equilibrate DT-061: Allow the vial of DT-061 solid powder to reach room temperature before

opening to prevent condensation.
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Weigh DT-061: Carefully weigh out the calculated mass (e.g., 5.21 mg) of DT-061 powder

and place it into a sterile microcentrifuge tube or amber vial.

Add DMSO: Add the calculated volume of fresh, anhydrous DMSO to the tube containing the

DT-061 powder. For a 10 mM solution with 5.21 mg of DT-061, you would add 1 mL of

DMSO. It is crucial to use fresh DMSO as moisture can reduce the solubility of the

compound.[5]

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use (up to 1 month)

or at -80°C for long-term storage (up to 6 months).[6][7]

Protocol for Preparing Working Solutions
For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final

working concentration in the appropriate cell culture medium.

Thaw Stock Solution: Thaw an aliquot of the 10 mM DT-061 stock solution at room

temperature.

Prepare Intermediate Dilutions (Optional but Recommended): To avoid pipetting very small

volumes and to ensure accuracy, prepare an intermediate dilution of the stock solution in cell

culture medium. For example, dilute the 10 mM stock 1:100 in medium to create a 100 µM

intermediate solution.

Prepare Final Working Solution: Add the required volume of the intermediate solution (or the

stock solution for higher concentrations) to the cell culture medium to achieve the desired

final concentration. For example, to achieve a final concentration of 10 µM in a 1 mL culture

volume, add 100 µL of the 100 µM intermediate solution.

Mix and Use Immediately: Gently mix the final working solution and add it to the cells.

Ensure the final concentration of DMSO in the culture medium is low (typically <0.5%) to

avoid solvent-induced cytotoxicity.
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Visualizations
Experimental Workflow for Stock Solution Preparation

Workflow for DT-061 Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing DT-061 stock solution.

Signaling Pathway of DT-061
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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